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Introduction

Lechatelierite, a naturally occurring silica glass, is a key indicator of hypervelocity impact
events and lightning strikes. Its formation from quartz-bearing target rocks provides crucial
information about the extreme pressure and temperature conditions reached during such
events. Understanding the formation of lechatelierite is paramount for interpreting the
geological record of impact cratering and for various applications in materials science. This
document provides detailed application notes and protocols for the numerical modeling of
lechatelierite formation in impact simulations, supported by experimental data and
methodologies.

Numerical simulations, particularly hydrocode and molecular dynamics models, are powerful
tools to investigate the transient and extreme conditions of impact events that are often
inaccessible to direct experimental measurement. These simulations allow for a parametric
study of the factors influencing lechatelierite formation, including impact velocity, projectile and
target properties, and the equation of state (EOS) of silica.
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Modeling Lechatelierite Formation: A Conceptual
Workflow

The process of modeling lechatelierite formation involves a series of steps, from defining the
initial impact conditions to analyzing the final phase of the silica. This workflow can be
visualized as a logical progression of computational tasks.
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Caption: Workflow for modeling lechatelierite formation in impact simulations.
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Quantitative Data from Shock Wave Experiments

The following tables summarize key quantitative data from experimental studies on the shock
compression of silica, providing critical parameters for the validation of numerical models.

Table 1: Shock Conditions for Phase Transitions in Silica

Post-Shock .
. . Peak Pressure Resulting
Initial Material Temperature Reference
(GPa) . Phase
(°C)
Planar
o-quartz 10-35 - Deformation [1]

Features (PDFs)

Diaplectic glass
o-quartz >35 - o [1]
(amorphization)

Amorphous silica

o-quartz ~56 - -> d-NiAs-type [2]
structure
Dense

Fused Silica 63 - amorphous [3]
phase

) Preserved quartz
Granite (Quartz-

) 59 - texture, biotite [4]

bearing)
melt

Granite (Quartz- Vesiculated

. 72.5 - . [4]
bearing) biotitic melt
Granite (Quartz- Lechatelierite

. 85 - : [4][5]
bearing) formation

- Hugoniot data for
Fused Silica 200 - 1600 - ] [6]
high pressures

Table 2: Equation of State (EOS) Parameters for Silica
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Different analytical equations of state are employed in impact simulations to describe the

thermodynamic behavior of silica under extreme conditions.

EOS Model Key Features Typical Application  Reference
Spans solid, liquid,
gas, and plasma )
Planetary impact
ANEOS phases. Can model ) ) [718]
] simulations.
melting and
vaporization.
Describes material ] o
) ) ) High-velocity impact
Tillotson behavior from solid to ]
calculations.
vapor states.
Tabulated EOS library )
Hydrodynamic
SESAME from Los Alamos ] ] [9]
) simulations.
National Laboratory.
Modified ANEOS with
Mie-type potential for More accurate for
M-ANEOS the solid phase and geologic materials like  [7]

molecular clusters for

the vapor phase.

Sio2.

Experimental Protocols for Shock Metamorphism of

Quartz

The following protocols provide a generalized methodology for conducting shock recovery and

in-situ shock wave experiments on quartz-bearing materials to study the formation of

lechatelierite and other high-pressure phases.

Protocol 1: Plate-impact Shock Recovery Experiments

This protocol describes a method to subject a sample to a planar shock wave and recover it for

post-shock analysis.
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Objective: To generate and recover shocked quartz samples for petrographic and
microstructural analysis to identify lechatelierite and other shock-induced features.

Materials and Equipment:

» Single-stage or two-stage light gas gun

o Flyer plate (material chosen for impedance matching)
o Target assembly containing a polished quartz disc

e Momentum trap assembly

e Vacuum chamber

o Velocity measurement system (e.g., VISAR - Velocity Interferometer System for Any
Reflector)

o Petrographic microscope, Scanning Electron Microscope (SEM), Raman spectrometer for
sample analysis

Procedure:

o Sample Preparation: Prepare thin, polished discs of high-purity quartz. Characterize the pre-
shock sample for any existing defects.

o Target Assembly: Mount the quartz sample within a target container designed to protect it
from catastrophic failure upon impact and facilitate recovery.

o Flyer Plate Acceleration: Accelerate the flyer plate to a predetermined velocity using the gas
gun. The impact velocity is a key parameter controlling the peak shock pressure.

o Impact: The flyer plate impacts the target assembly, generating a high-pressure shock wave
that propagates through the quartz sample.

e Shock Wave Attenuation and Sample Recovery: The momentum trap is designed to capture
the projectile and minimize reflected waves that could further alter the sample. Carefully
recover the shocked sample from the target assembly.
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» Post-Shock Analysis: Prepare thin sections of the recovered sample. Analyze the sample
using optical microscopy, SEM, and Raman spectroscopy to identify shock metamorphic
features, including planar deformation features (PDFs), diaplectic glass, and lechatelierite.

Protocol 2: Laser-Driven In-Situ Shock Experiments

This protocol outlines a method for generating shock waves in a sample using a high-power
laser and observing the material's response in real-time.

Objective: To measure the equation of state and observe phase transitions in silica under shock
compression in real-time.

Materials and Equipment:

High-power pulsed laser (e.g., Nd:YAG, OMEGA EP)

Target assembly with a thin silica sample

VISAR (Velocity Interferometer System for Any Reflector) for particle velocity measurements

SOP (Streaked Optical Pyrometer) for temperature measurements

Vacuum chamber

Procedure:

o Target Preparation: Prepare a target package consisting of an ablator layer, the silica
sample, and a transparent window for diagnostics.

e Laser Irradiation: Focus the high-power laser pulse onto the ablator layer. The rapid ablation
of this layer generates a plasma that expands and drives a shock wave into the silica
sample.

e In-Situ Diagnostics:

o Use VISAR to measure the velocity of the reflecting surface (either the back of the sample
or a reflective layer) to determine the particle velocity.
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o Use SOP to measure the thermal emission from the shocked material to determine the
shock temperature.

o Data Analysis: From the measured shock velocity (determined from the transit time of the
shock wave through the sample of known thickness) and particle velocity, a point on the
Hugoniot curve (a locus of shock states) can be determined. Changes in the measured
properties can indicate phase transitions.

Signaling Pathways and Logical Relationships

In the context of impact simulations, "signaling pathways" can be interpreted as the cause-and-
effect relationships that govern the transformation of quartz to lechatelierite.

Shock Compression

Initial State

Stishovite Post-Shock / High Temperature Final State

. pi ing Lechatelierite
Silica Melt (Quenched Silica Glass)

High Pressure Decompression & High Temperature

(High-Pressure Crystalline Phase)
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Click to download full resolution via product page

Caption: Phase transition pathway from quartz to lechatelierite under impact conditions.

Conclusion

The modeling of lechatelierite formation is a complex but essential tool for understanding the
physics of hypervelocity impacts. By combining robust numerical simulations with validating
experimental data, researchers can gain deep insights into the extreme conditions generated
during these events. The protocols and data presented here provide a framework for
conducting and interpreting such studies, ultimately contributing to a more comprehensive
understanding of impact cratering processes on Earth and other planetary bodies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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